Cas no 2172072-95-4 (methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate)

• Product Name: methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate
• CAS No: 2172072-95-4
• MF: C₇H₇FN₂O₄S
• MW: 234.204883813858
• CID: 6422976
• PubChem ID: 165588568
• Update Time: 2025-10-29

methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate
• EN300-1600103
• 2172072-95-4

• Inchi： 1S/C7H7FN2O4S/c1-14-7(11)4-2-5(9)6(10-3-4)15(8,12)13/h2-3H,9H2,1H3
• InChI Key： YXOZUOLBYWLCRI-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(=O)OC)=CN=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 234.01105604g/mol
• Monoisotopic Mass: 234.01105604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate

Introduction to Methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate (CAS No. 2172072-95-4)

Methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate, identified by its CAS number 2172072-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with functional groups such as an amino group and a fluosulfonyle group, exhibits unique chemical properties that make it a valuable intermediate in the development of various therapeutic agents.

The molecular structure of methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate consists of a pyridine ring substituted at the 5-position with an amino group (-NH₂) and at the 6-position with a fluosulfonyle group (-SO₂F). The presence of these functional groups imparts distinct reactivity and binding capabilities, making it a versatile building block for medicinal chemists. The carboxylate ester moiety at the 3-position further enhances its utility as a synthetic intermediate, allowing for facile modifications and derivatization.

In recent years, there has been a growing interest in the development of fluorinated heterocyclic compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The fluosulfonyle group in methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate contributes to these desirable properties by increasing the lipophilicity of the molecule while maintaining good water solubility. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates.

One of the most compelling applications of methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors, and the introduction of fluorosulfonyl and amino groups allows for fine-tuning of binding interactions with target enzymes. For instance, studies have demonstrated that compounds derived from this scaffold can effectively inhibit tyrosine kinases by modulating key residues within the ATP-binding pocket.

Recent advancements in computational chemistry have further highlighted the potential of methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate as a lead compound. Molecular docking simulations have shown that derivatives of this compound can bind tightly to the active sites of various kinases, including those involved in pathways relevant to oncogenesis. These findings have spurred new research into optimizing the scaffold for improved efficacy and selectivity.

The synthesis of methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the fluosulfonyle group, in particular, necessitates specialized methodologies to ensure high yield and purity. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions, to achieve this transformation efficiently.

In addition to its role in kinase inhibition, methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate has shown promise in other therapeutic areas. For example, it has been investigated as a precursor for antiviral agents, where its structural features contribute to interactions with viral proteases and polymerases. The versatility of this compound underscores its importance as a chemical entity with broad applicability in drug discovery.

The growing body of research on fluorinated pyridines has also highlighted their potential in developing imaging agents for diagnostic purposes. Methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate, with its unique structural motifs, could be incorporated into probes that enhance contrast in magnetic resonance imaging (MRI) or positron emission tomography (PET). Such applications would leverage the compound's ability to undergo bioconjugation with targeting ligands, enabling precise visualization of biological processes.

Ethical considerations are paramount when developing new pharmaceuticals derived from compounds like methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate. Ensuring that synthetic pathways are sustainable and that environmental impact is minimized are critical aspects of modern drug development. Researchers are increasingly adopting green chemistry principles to optimize processes and reduce waste, aligning with broader efforts to promote sustainable practices in industry.

The future prospects for methyl 5-amino-6-(fluorosulfonyl)pyridine-3-carboxylate are bright, given its multifaceted utility across multiple therapeutic domains. As computational tools become more sophisticated and synthetic methodologies advance, new derivatives will likely emerge with enhanced properties. Continued investigation into this compound will not only expand our understanding of its potential but also contribute to the development of next-generation therapeutics that address unmet medical needs.